Cas no 1559792-34-5 (3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers
• CAS No: 1559792-34-5
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 4606180
• PubChem ID: 82651276
• Update Time: 2024-11-06

3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[4.1.0]heptane-7-carboxylic acid
• 3-OXA-BICYCLO[4.1.0]HEPTANE-7-CARBOXYLIC ACID, Mixture of diastereomers
• 3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers
• CS-0100752
• 1933679-83-4
• SCHEMBL22235240
• AKOS022966164
• G79295
• 1559792-34-5
• EN300-1644723

• Inchi： 1S/C7H10O3/c8-7(9)6-4-1-2-10-3-5(4)6/h4-6H,1-3H2,(H,8,9)
• InChI Key： ASUKEWRBGZOLAH-UHFFFAOYSA-N
• SMILES： O1CCC2C(C(=O)O)C2C1

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5